1-{[1-(4-Chlorophenyl)cyclopropyl]methyl}-1-ethylpyrrolidin-1-ium iodide

• CAS RN: 756860-21-6
• Molecular Formula: C16H23ClIN
• Molecular Weight: 391.72 g/mol
• IUPAC Name: 1-[[1-(4-chlorophenyl)cyclopropyl]methyl]-1-ethylpyrrolidin-1-ium;iodide
• InChI: InChI=1S/C16H23ClN.HI/c1-2-18(11-3-4-12-18)13-16(9-10-16)14-5-7-15(17)8-6-14;/h5-8H,2-4,9-13H2,1H3;1H/q+1;/p-1
• InChI Key: HFCZXWINXCKCMH-UHFFFAOYSA-M
• Canonical SMILES: CC[N+]1(CCCC1)CC2(CC2)C3=CC=C(C=C3)Cl.[I-]

Description

1-{[1-(4-Chlorophenyl)cyclopropyl]methyl}-1-ethylpyrrolidin-1-ium iodide is a useful research compound. Its molecular formula is C16H23ClIN and its molecular weight is 391.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-{[1-(4-Chlorophenyl)cyclopropyl]methyl}-1-ethylpyrrolidin-1-ium iodide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-{[1-(4-Chlorophenyl)cyclopropyl]methyl}-1-ethylpyrrolidin-1-ium iodide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1-[1-(4-chloro-phenyl)-cyclopropylmethyl]-1-ethyl-pyrrolidinium iodide is prepared from the reaction of the parent amine 1-[1-(4-chloro-phenyl)-cyclopropylmethyl]-pyrrolidine with ethyl iodide. A 100 gm (0.42 mole) of the amine, 1-[1-(4-chloro-phenyl)-cyclopropylmethyl]-pyrrolidine, is dissolved in 1000 ml anhydrous methanol in a 3-litre 3-necked reaction flask (equipped with a mechanical stirrer and a reflux condenser). To this solution, 98 gm (0.62 mole) of ethyl iodide is added, and the mixture is stirred at room temperature for 72 hours. Then, 39 gm (0.25 mol.) of ethyl iodide is added and the mixture is heated at reflux for 3 hours. The reaction mixture is cooled down and excess ethyl iodide and the solvent are removed at reduced pressure on a rotary evaporator. The obtained dark tan-colored solids (162 gm) are further purified by dissolving in acetone (500 ml) followed by precipitation by adding diethyl ether. Filtration and air-drying the obtained solids gives 153 gm (93% yield) of the desired 1-[1-(4-chloro-phenyl)-cyclopropylmethyl]-1-ethyl-pyrrolidinium iodide as a white powder. The product is pure by 1H and 13C-NMR analysis.